Cas no 1803748-07-3 (Methyl 3-cyano-4-ethyl-5-methylphenylacetate)

• Product Name: Methyl 3-cyano-4-ethyl-5-methylphenylacetate
• CAS No: 1803748-07-3
• MF: C₁₃H₁₅NO₂
• MW: 217.263703584671
• CID: 5009980
• Update Time: 2025-10-29

Methyl 3-cyano-4-ethyl-5-methylphenylacetate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-cyano-4-ethyl-5-methylphenylacetate

• Inchi： 1S/C13H15NO2/c1-4-12-9(2)5-10(6-11(12)8-14)7-13(15)16-3/h5-6H,4,7H2,1-3H3
• InChI Key： KHQPOKTXGBSMSP-UHFFFAOYSA-N
• SMILES： O(C)C(CC1C=C(C#N)C(CC)=C(C)C=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 292
• XLogP3: 2.6
• Topological Polar Surface Area: 50.1

Additional information on Methyl 3-cyano-4-ethyl-5-methylphenylacetate

Methyl 3-cyano-4-ethyl-5-methylphenylacetate (CAS No. 1803748-07-3): A Comprehensive Overview

Methyl 3-cyano-4-ethyl-5-methylphenylacetate (CAS No. 1803748-07-3) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its unique structural features, presents a promising platform for the development of novel therapeutic agents. The presence of a cyano group, an ethyl substituent, and a methyl group on a phenyl ring with an acetic ester moiety contributes to its distinct chemical properties and potential biological activities.

The chemical structure of Methyl 3-cyano-4-ethyl-5-methylphenylacetate encompasses several key functional groups that are strategically positioned to interact with biological targets. The cyano group (-CN) is known for its ability to participate in hydrogen bonding and coordinate with metal ions, making it a valuable component in the design of bioactive molecules. Additionally, the ethyl and methyl groups enhance the lipophilicity of the compound, which can be crucial for membrane permeability and cellular uptake. These structural attributes make it an intriguing candidate for further exploration in drug discovery.

In recent years, there has been a growing interest in phenylacetic acid derivatives due to their diverse pharmacological profiles. Studies have demonstrated that compounds containing the phenylacetic acid scaffold exhibit a range of biological activities, including anti-inflammatory, analgesic, and neuroprotective effects. The specific substitution pattern in Methyl 3-cyano-4-ethyl-5-methylphenylacetate may contribute to unique interactions with biological targets, potentially leading to novel therapeutic applications.

One of the most compelling aspects of this compound is its potential as a building block for more complex molecules. In drug development, the use of structurally diverse intermediates can lead to the discovery of new drugs with improved efficacy and reduced side effects. The versatility of Methyl 3-cyano-4-ethyl-5-methylphenylacetate allows chemists to modify its structure in various ways, enabling the synthesis of derivatives with tailored biological properties.

Recent advancements in computational chemistry have also highlighted the importance of virtual screening in identifying promising drug candidates. Molecular docking studies have shown that Methyl 3-cyano-4-ethyl-5-methylphenylacetate can interact with several biological targets, including enzymes and receptors involved in various disease pathways. These interactions suggest that this compound may have therapeutic potential in conditions such as cancer, inflammation, and neurodegenerative diseases.

The synthesis of Methyl 3-cyano-4-ethyl-5-methylphenylacetate involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include Friedel-Crafts acylation followed by nucleophilic substitution or condensation reactions. The choice of reagents and reaction conditions can significantly impact the efficiency of the synthesis, making it essential to employ robust methodologies to ensure reproducibility.

In conclusion, Methyl 3-cyano-4-ethyl-5-methylphenylacetate (CAS No. 1803748-07-3) is a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of functional groups and favorable physicochemical properties make it an attractive candidate for further investigation. As our understanding of biological systems continues to evolve, compounds like this one will play a crucial role in the development of next-generation therapeutics.